Cas no 2161360-77-4 (2-(3-{(benzyloxy)carbonylamino}pyrrolidin-3-yl)acetic acid)

• Product Name: 2-(3-{(benzyloxy)carbonylamino}pyrrolidin-3-yl)acetic acid
• CAS No: 2161360-77-4
• MF: C₁₄H₁₈N₂O₄
• MW: 278.303723812103
• CID: 6082325
• PubChem ID: 165518623
• Update Time: 2025-07-02

2-(3-{(benzyloxy)carbonylamino}pyrrolidin-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-{(benzyloxy)carbonylamino}pyrrolidin-3-yl)acetic acid
• 2161360-77-4
• EN300-1284655
• 2-(3-{[(benzyloxy)carbonyl]amino}pyrrolidin-3-yl)acetic acid

• Inchi： 1S/C14H18N2O4/c17-12(18)8-14(6-7-15-10-14)16-13(19)20-9-11-4-2-1-3-5-11/h1-5,15H,6-10H2,(H,16,19)(H,17,18)
• InChI Key： ZZVKJGDWKBVYGQ-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC1(CC(=O)O)CNCC1)=O

Computed Properties

• Exact Mass: 278.12665706g/mol
• Monoisotopic Mass: 278.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 87.7Ų

Additional information on 2-(3-{(benzyloxy)carbonylamino}pyrrolidin-3-yl)acetic acid

Recent Advances in the Study of 2-(3-{(benzyloxy)carbonylamino}pyrrolidin-3-yl)acetic acid (CAS: 2161360-77-4)

The compound 2-(3-{(benzyloxy)carbonylamino}pyrrolidin-3-yl)acetic acid (CAS: 2161360-77-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This molecule, characterized by its unique pyrrolidine scaffold and benzyloxycarbonyl (Cbz) protecting group, serves as a versatile intermediate in the synthesis of biologically active compounds. Recent studies have explored its role in modulating enzyme activity, its pharmacokinetic properties, and its utility in the design of novel therapeutics.

One of the key areas of research involving this compound is its application in the development of protease inhibitors. Proteases play critical roles in various physiological and pathological processes, making them attractive targets for therapeutic intervention. The structural features of 2-(3-{(benzyloxy)carbonylamino}pyrrolidin-3-yl)acetic acid, particularly its pyrrolidine ring and carboxylic acid moiety, enable it to interact with the active sites of proteases, thereby inhibiting their activity. Recent in vitro studies have demonstrated its efficacy in inhibiting specific proteases involved in inflammatory and infectious diseases, highlighting its potential as a lead compound for further optimization.

Another notable advancement is the exploration of this compound's role in peptide synthesis. The Cbz-protected amino group and the carboxylic acid functionality make it a valuable building block for the solid-phase peptide synthesis (SPPS) of complex peptides. Researchers have successfully incorporated this molecule into peptide sequences to enhance their stability and bioavailability. These modifications have shown promise in the development of peptide-based therapeutics, particularly for targets that are difficult to address with small molecules.

Pharmacokinetic studies have also shed light on the metabolic stability and absorption properties of 2-(3-{(benzyloxy)carbonylamino}pyrrolidin-3-yl)acetic acid. Preliminary data suggest that the compound exhibits favorable metabolic stability in human liver microsomes, with minimal degradation observed over extended periods. However, its absorption profile remains a subject of ongoing investigation, with researchers exploring various formulation strategies to improve its oral bioavailability. These findings are critical for advancing the compound into preclinical and clinical development stages.

In addition to its therapeutic potential, recent research has focused on the synthetic routes for producing 2-(3-{(benzyloxy)carbonylamino}pyrrolidin-3-yl)acetic acid with high yield and purity. Novel catalytic methods and green chemistry approaches have been employed to optimize its synthesis, reducing the reliance on hazardous reagents and minimizing environmental impact. These advancements not only enhance the scalability of production but also align with the growing emphasis on sustainable practices in pharmaceutical manufacturing.

Looking ahead, the continued investigation of 2-(3-{(benzyloxy)carbonylamino}pyrrolidin-3-yl)acetic acid holds great promise for the discovery of new therapeutic agents. Its multifunctional structure and demonstrated biological activity make it a valuable tool for medicinal chemists and drug developers. Future studies are expected to delve deeper into its mechanism of action, explore its potential in combination therapies, and assess its safety and efficacy in vivo. As the field progresses, this compound is likely to play a pivotal role in addressing unmet medical needs and advancing the frontiers of chemical biology and drug discovery.